TRI (PPG-3 MYRISTYL ETHER) CITRATE

Specification

• CAS No.: 172046-58-1
• Molecular Formula: C11H14BrN
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Basic Chemical Information

TRI (PPG-3 MYRISTYL ETHER) CITRATE is identified by the CAS number 172046-58-1 and is recognized in cosmetic ingredient nomenclature under the INCI name TRI-PPG-3 MYRISTYL ETHER CITRATE. This compound belongs to several chemical classifications, including PEG/PPG derivatives, glycols, propoxylated compounds, and synthetic polymers. Table 1 summarizes the key identification parameters of this compound.

Table 1: Chemical Identity of TRI (PPG-3 MYRISTYL ETHER) CITRATE

Parameter	Information
INCI Name	TRI-PPG-3 MYRISTYL ETHER CITRATE
CAS Number	172046-58-1
Chemical Classification	PEG/PPG, Glycol, Propoxylated compound, Synthetic polymer
Origin	Synthetic

Structural Composition

The structural composition of TRI (PPG-3 MYRISTYL ETHER) CITRATE incorporates several key elements that define its functional properties. The "PPG" component refers to a polypropylene glycol derivative, with the number "3" indicating the average number of molecular units -CH2-CH2-CH2-O- in the structure. The compound contains myristyl alcohol (tetradecanol) as its alcoholic component, while the "ether" designation refers to a connection product (condensation product) of two alcohols. The "citrate" portion indicates it is an ester of citric acid.

This combination of structural elements creates a compound with unique physicochemical properties that make it valuable in cosmetic formulations. The polypropylene glycol chains provide water solubility and non-greasy characteristics, while the myristyl component contributes emollient properties.

Applications in Cosmetic Formulations

Primary Functions

TRI (PPG-3 MYRISTYL ETHER) CITRATE serves several primary functions in cosmetic formulations, as outlined in Table 2. Its dual role as both a skin conditioning and skin protecting agent makes it particularly valuable in skincare products.

Table 2: Functional Properties of TRI (PPG-3 MYRISTYL ETHER) CITRATE in Cosmetic Formulations

Function	Description
Skin conditioning	Maintains the skin in good condition
Skin protecting	Protects the skin from external influences
Emollient	Provides skin softening effects
Solubilizer	Aids in dissolving difficult ingredients
Viscosity modifier	Contributes to formulation thickness
Co-emulsifier	Stabilizes oil-in-water emulsions

As a skin conditioning agent, TRI (PPG-3 MYRISTYL ETHER) CITRATE helps maintain the skin in good condition by providing moisturizing and softening effects. Its skin protecting function helps shield the skin from external environmental factors that could potentially cause damage.

Mechanism of Action

The mechanism of action of TRI (PPG-3 MYRISTYL ETHER) CITRATE in cosmetic formulations relates directly to its chemical structure and physicochemical properties. The compound functions as:

Synergistic Effects with Other Ingredients

TRI (PPG-3 MYRISTYL ETHER) CITRATE demonstrates compatibility and potential synergistic effects with various cosmetic ingredients. Its ability to function as a co-emulsifier suggests it works effectively in combination with primary emulsifiers to create stable formulations. The compound's solubilizing capabilities make it particularly useful in formulations containing multiple active ingredients that may present solubility challenges.

These safety assessments align with the broader understanding of polypropylene glycols, which are generally recognized for their good skin tolerance. The safety profile of TRI (PPG-3 MYRISTYL ETHER) CITRATE contributes to its widespread acceptance in cosmetic formulations.

Product Applications and Market Presence

Common Product Categories

TRI (PPG-3 MYRISTYL ETHER) CITRATE is utilized across diverse cosmetic product categories, as outlined in Table 4. Its versatility makes it valuable in formulations ranging from facial skincare to body and hair care products.

Table 4: Common Product Categories Containing TRI (PPG-3 MYRISTYL ETHER) CITRATE

Product Category	Examples
Sun Care	Sunscreens
Facial Skincare	Serums, Anti-acne creams
Eye Care	Eye contour creams
Body Care	Body lotions, Hand creams
Hair Care	Conditioners
Cleansers	Face cleansers

The compound's presence in such a wide range of products demonstrates its utility and acceptance in the cosmetic industry. Products containing TRI (PPG-3 MYRISTYL ETHER) CITRATE include specific commercial examples such as DERMATYPIQUE Intense Anti-acne Cream, Clarins Double Serum Complete Age Control Concentrate, and various other skincare and body care formulations.